N-butyl-2-[4-chloro(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide

• Molecular Formula: C19H20ClF3N2O3S
• Molecular Weight: 448.9 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-4-chloro-3-(trifluoromethyl)anilino]-N-butylacetamide
• InChI: InChI=1S/C19H20ClF3N2O3S/c1-2-3-11-24-18(26)13-25(29(27,28)15-7-5-4-6-8-15)14-9-10-17(20)16(12-14)19(21,22)23/h4-10,12H,2-3,11,13H2,1H3,(H,24,26)
• InChI Key: AQHMVZNSLQHNQW-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CN(C1=CC(=C(C=C1)Cl)C(F)(F)F)S(=O)(=O)C2=CC=CC=C2

Description

N-butyl-2-[4-chloro(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide, commonly known as BCTA, is a chemical compound used in scientific research. It is a potent inhibitor of a class of enzymes called sulfotransferases, which are involved in the metabolism of many drugs and endogenous compounds. BCTA has been extensively studied for its potential applications in drug discovery and development.

Mechanism of Action

BCTA acts as a competitive inhibitor of sulfotransferase enzymes, binding to the active site of the enzyme and preventing the transfer of sulfate groups to substrates. This inhibition can lead to altered metabolism of drugs and endogenous compounds, which can have a significant impact on their pharmacokinetics and pharmacodynamics.
Biochemical and Physiological Effects:
BCTA has been shown to have a range of biochemical and physiological effects, depending on the specific sulfotransferase enzyme being inhibited and the substrate being metabolized. Inhibition of sulfotransferase enzymes can lead to altered drug metabolism, resulting in changes in drug efficacy and toxicity. BCTA has also been shown to alter the metabolism of endogenous compounds, such as hormones and neurotransmitters, which can have significant physiological effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BCTA in scientific research is its potency and specificity for sulfotransferase enzymes. This allows for precise control over the inhibition of these enzymes, which can be difficult to achieve with other inhibitors. However, BCTA also has some limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research involving BCTA. One area of interest is the development of BCTA analogs with improved potency and selectivity for specific sulfotransferase enzymes. Another area of research is the investigation of the effects of sulfotransferase inhibition on the metabolism of specific drugs and endogenous compounds, with the goal of improving drug efficacy and reducing toxicity. Finally, BCTA may have potential applications in the treatment of diseases where altered metabolism of endogenous compounds is a contributing factor.

Synthesis Methods

The synthesis of BCTA involves several steps, starting with the reaction of 4-chloro-3-(trifluoromethyl)aniline with butylamine to form an intermediate. This intermediate is then reacted with acetic anhydride and para-toluenesulfonic acid to form the final product, BCTA. The synthesis of BCTA has been optimized to improve yields and purity, making it a viable compound for use in scientific research.

Scientific Research Applications

BCTA has been used in a wide range of scientific research applications, including drug discovery and development, pharmacology, and toxicology. It has been shown to inhibit sulfotransferase enzymes in vitro and in vivo, making it a valuable tool for studying the role of these enzymes in drug metabolism and toxicity. BCTA has also been used to investigate the effects of sulfotransferase inhibition on the metabolism of endogenous compounds, such as hormones and neurotransmitters.